2-[[1-(Pyridin-4-ylmethyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile

• IUPAC Name: 2-[[1-(pyridin-4-ylmethyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile
• InChI: InChI=1S/C18H20N4O/c19-11-16-5-8-21-18(10-16)23-14-17-2-1-9-22(13-17)12-15-3-6-20-7-4-15/h3-8,10,17H,1-2,9,12-14H2
• InChI Key: OHCJBGUOURIALL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=NC=C2)COC3=NC=CC(=C3)C#N
• Molecular Formula: C18H20N4O
• Molecular Weight: 308.4 g/mol

Description

This compound is a derivative of piperidine. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives has been a subject of extensive research. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Various methods of piperidine synthesis have been reviewed in the literature.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. The structure of “2-[[1-(Pyridin-4-ylmethyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile” would include this piperidine ring along with additional functional groups.

Chemical Reactions Analysis

Piperidine derivatives can undergo a variety of intra- and intermolecular reactions leading to the formation of various other derivatives. These reactions include hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions.

Future Directions

The future research directions could include the development of more efficient synthesis methods for piperidine derivatives, exploration of their pharmacological applications, and the discovery and biological evaluation of potential drugs containing piperidine moiety.